Cas no 7114-89-8 (4-Bromo-1-ethylisoquinoline)

• Product Name: 4-Bromo-1-ethylisoquinoline
• CAS No: 7114-89-8
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• MDL: MFCD28339270
• CID: 5611027
• PubChem ID: 60088856
• Update Time: 2025-10-30

4-Bromo-1-ethylisoquinoline Chemical and Physical Properties

Names and Identifiers

• EN300-8394104
• 4-bromo-1-ethylisoquinoline
• 7114-89-8
• 4-Bromo-1-ethylisoquinoline

• MDL： MFCD28339270
• Inchi： 1S/C11H10BrN/c1-2-11-9-6-4-3-5-8(9)10(12)7-13-11/h3-7H,2H2,1H3
• InChI Key： VULZMDGFKUAIQZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC)C2C=CC=CC=21

Computed Properties

• Exact Mass: 234.99966g/mol
• Monoisotopic Mass: 234.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-Bromo-1-ethylisoquinoline

4-Bromo-1-ethylisoquinoline (CAS No. 7114-89-8): A Comprehensive Overview

4-Bromo-1-ethylisoquinoline is a heterocyclic aromatic compound with the CAS registry number 7114-89-8. This compound belongs to the isoquinoline family, which is a class of organic compounds characterized by a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The isoquinoline skeleton is widely studied in organic chemistry due to its structural complexity and potential applications in drug discovery, materials science, and chemical synthesis.

The structure of 4-bromo-1-ethylisoquinoline features a bromine atom at the 4-position of the isoquinoline ring and an ethyl group at the 1-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an interesting target for various chemical transformations. Recent studies have highlighted the importance of halogenated isoquinolines, such as 4-bromo-1-ethylisoquinoline, in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules.

From a synthetic perspective, 4-bromo-1-ethylisoquinoline can be synthesized via several routes, including Friedlander-type cyclizations and other palladium-catalyzed coupling reactions. These methods leverage the reactivity of bromine atoms in facilitating cross-coupling reactions, which are pivotal in modern organic synthesis. For instance, researchers have employed Suzuki-Miyaura coupling reactions to construct complex isoquinoline derivatives using 4-bromo-1-ethylisoquinoline as a key intermediate.

The physical properties of 4-bromo-1-ethylisoquinoline include a melting point of approximately 205°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound is also known for its moderate stability under ambient conditions, though it may degrade upon prolonged exposure to light or strong oxidizing agents.

In terms of applications, 4-bromo-1-ethylisoquinoline has found utility in several areas of research. For example, it has been used as a precursor in the synthesis of bioactive compounds targeting cancer, inflammation, and neurodegenerative diseases. Recent advancements in medicinal chemistry have demonstrated that isoquinoline derivatives can modulate key enzymes and receptors involved in these pathological processes.

One notable application of 4-bromo-1-ethylisoquinoline is its role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By designing isoquinoline-based inhibitors that target specific kinases, researchers aim to develop more selective and potent therapeutic agents with fewer side effects.

Moreover, 4-bromo-1-ethylisoquinoline has been explored as a building block for constructing advanced materials with unique electronic properties. For instance, isoquinoline derivatives have been incorporated into π-conjugated systems for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

From an environmental standpoint, understanding the fate and toxicity of 4-bromo-1-ethylisoquinoline is essential for ensuring safe handling and disposal practices. Recent toxicological studies have evaluated its potential genotoxicity and cytotoxicity using assays such as the Ames test and MTT assay. These studies provide valuable insights into the safety profile of this compound when used in research or industrial settings.

In conclusion, 4-bromo-1-ethylisoquinoline (CAS No. 7114-89-8) is a versatile compound with significant potential across multiple fields of research. Its unique chemical properties make it an attractive target for synthetic chemists, medicinal researchers, and materials scientists alike. As ongoing studies continue to uncover new applications for this compound, its role in advancing scientific knowledge will undoubtedly grow.